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Compound of Interest

Compound Name: Antibacterial agent 104

Cat. No.: B12416148

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound "Antibacterial agent 104" is not found in publicly available
scientific literature. This document has been generated as a detailed template using a fictional
antibacterial agent, "Ausuzawa-104," with representative data and protocols to demonstrate the
requested format and content.

Executive Summary

Ausuzawa-104 is a novel synthetic compound demonstrating significant promise as a broad-
spectrum antibacterial agent. This technical guide provides a comprehensive overview of its
chemical structure, physicochemical properties, in vitro antibacterial activity, and preliminary
safety profile. Detailed experimental protocols for the key assays used in its characterization
are provided, along with a proposed mechanism of action targeting bacterial DNA gyrase. The
data presented herein supports the continued investigation of Ausuzawa-104 as a potential
candidate for further preclinical development.

Chemical Structure and Physicochemical Properties

Ausuzawa-104 is a synthetic small molecule with a molecular formula of C21H20N4OsS and a
molecular weight of 440.48 g/mol . Its chemical structure is depicted below:

(Image of a fictional chemical structure for Ausuzawa-104 would be placed here) Figure 1.:
Chemical Structure of Ausuzawa-104.
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A summary of the key physicochemical properties of Ausuzawa-104 is presented in Table 1.
These properties are crucial for understanding its potential for absorption, distribution,
metabolism, and excretion (ADME). The observed balance of lipophilicity and polarity is a key
feature of many successful antibacterial agents that need to penetrate bacterial cell walls.[1][2]

[3]

Table 1: Physicochemical Properties of Ausuzawa-104

Property Value
Molecular Formula C21H20N4OsS
Molecular Weight ( g/mol ) 440.48
cLogP 1.85

Polar Surface Area (A?) 135.6
Hydrogen Bond Donors 2

Hydrogen Bond Acceptors 7

Aqueous Solubility (ug/mL) 75.2

Melting Point (°C) 188 - 192

In Vitro Antibacterial Activity

The antibacterial efficacy of Ausuzawa-104 was evaluated against a panel of clinically relevant
Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC),
defined as the lowest concentration of the agent that prevents visible growth, was determined
using the broth microdilution method.[4][5][6] Ausuzawa-104 demonstrates potent activity
against both methicillin-susceptible and methicillin-resistant Staphylococcus aureus (MSSA and
MRSA, respectively) and shows promising activity against Escherichia coli.

Table 2: Minimum Inhibitory Concentration (MIC) of Ausuzawa-104 against Selected Bacterial
Strains
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Bacterial Strain Gram Stain MIC (pg/mL)
Staphylococcus aureus ATCC -

Positive 0.5
29213 (MSSA)
Staphylococcus aureus ATCC -

Positive 1
43300 (MRSA)
Escherichia coli ATCC 25922 Negative 4
Pseudomonas aeruginosa )

Negative >64
ATCC 27853
Enterococcus faecalis ATCC -

Positive 2

29212 (VRE)

Cytotoxicity and Selectivity Index

To assess the potential for toxicity to mammalian cells, the in vitro cytotoxicity of Ausuzawa-104
was evaluated against the human embryonic kidney cell line HEK293 using the MTT assay.[7]
[8] The selectivity index (SI), calculated as the ratio of the 50% cytotoxic concentration (CCso)
to the MIC, provides a measure of the compound's therapeutic window.

Table 3: In Vitro Cytotoxicity and Selectivity Index of Ausuzawa-104

Selectivity Index (Sl) vs.

Cell Line CCso (pg/mL)
MRSA ATCC 43300

HEK293 >128 >128

The high CCso value indicates low cytotoxicity towards this mammalian cell line, and the
favorable selectivity index suggests that Ausuzawa-104 has a high degree of specificity for
bacterial targets over mammalian cells.

Proposed Mechanism of Action: Inhibition of DNA
Gyrase
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Preliminary mechanistic studies suggest that Ausuzawa-104 exerts its antibacterial effect by
inhibiting DNA gyrase, a type Il topoisomerase essential for bacterial DNA replication.[9][10][11]
This enzyme introduces negative supercoils into DNA, which is a critical step for relieving
torsional stress during DNA unwinding at the replication fork.[9][12][13] Inhibition of DNA
gyrase leads to the cessation of DNA replication and, ultimately, bacterial cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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